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Compound of Interest

Compound Name: Cadmium nitrate

Cat. No.: B078600

This technical guide provides a comprehensive overview of cadmium nitrate, focusing on its
Chemical Abstracts Service (CAS) number and critical safety information as outlined in its
Safety Data Sheet (SDS). This document is intended for researchers, scientists, and drug
development professionals who handle this chemical.

Chemical Identification

Cadmium nitrate is an inorganic compound that exists in two primary forms: anhydrous and
tetrahydrate. Each form has a unique CAS number for precise identification.

e Cadmium Nitrate Anhydrous: CAS Number 10325-94-7[1]
o Cadmium Nitrate Tetrahydrate: CAS Number 10022-68-1[1][2]
The tetrahydrate is the more commonly encountered form in laboratory settings.

Physicochemical Properties

The following table summarizes the key physicochemical properties of cadmium nitrate
tetrahydrate.
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Property Value Reference
Molecular Formula Cd(NOs3)2:4H20 [2]
Molecular Weight 308.48 g/mol [2]
Appearance White crystals [3]
Melting Point 59.5°C [3]
Boiling Point Decomposes [4]
Solubility Easily soluble in cold water [4]

Hazard Identification and Classification

Cadmium nitrate is a hazardous substance with multiple classifications under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled
. H340: May cause genetic
Germ Cell Mutagenicity 1B
defects[5]
Carcinogenicity 1A/1B H350: May cause cancer[5]
. . H360: May damage fertility or
Reproductive Toxicity 1B

the unborn child[5]

Specific Target Organ Toxicity

H372: Causes damage to

organs (kidney, bone) through

1
(Repeated Exposure) prolonged or repeated
exposure
. ) H272: May intensify fire;
Oxidizing Solids 2 o
oxidizer[5]
Hazardous to the Aquatic . o
_ 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic . o
) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects

Toxicological Data

The following table summarizes key toxicological data for cadmium nitrate.

Route of Exposure  Value

Reference

Oral (LD50) 100 mg/kg

[4]

Inhalation (LC50) 1925 ppm (4 hours)

[4]
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Experimental Protocols

5.1. Safe Handling and Personal Protective Equipment (PPE)
Given the high toxicity of cadmium nitrate, strict adherence to safety protocols is mandatory.

e Engineering Controls: Work with cadmium nitrate should be conducted in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation exposure.[6]

» Personal Protective Equipment (PPE):

o

Eye Protection: Chemical safety goggles or a face shield are required.

o

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

[¢]

Body Protection: A lab coat or chemical-resistant apron should be worn.

[¢]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved
respirator with appropriate cartridges is necessary.[6]

» Hygiene Practices: Avoid eating, drinking, or smoking in areas where cadmium nitrate is
handled. Wash hands thoroughly after handling.[6][7]

5.2. Storage Requirements
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
+ Keep away from combustible materials, organic materials, metals, and copper.[6]

e The storage area should be secure and accessible only to authorized personnel ("Store
locked up").[6]

5.3. Spill and Disposal Procedures
e Spill Response:
o Evacuate the area and prevent entry of unnecessary personnel.

o Wear appropriate PPE as described in section 5.1.
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o For solid spills, carefully sweep up the material to avoid generating dust and place itin a
suitable, labeled container for disposal.[5][6]

o Do not allow the spilled material to enter drains or waterways.[6]

» Disposal: Dispose of cadmium nitrate and its containers in accordance with local, regional,
and national regulations. This material is considered hazardous waste.[6]

Visualizing the Safety Data Sheet (SDS) Workflow

The following diagram illustrates the logical flow of information within a Safety Data Sheet for a
hazardous chemical like cadmium nitrate, from initial identification to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

